N-(3-bromophenyl)-2-oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-bromophenyl)-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H14BrF3N2O2/c21-15-3-1-4-16(11-15)25-18(27)17-5-2-10-26(19(17)28)12-13-6-8-14(9-7-13)20(22,23)24/h1-11H,12H2,(H,25,27)
• InChI Key: UPYHUCZUYDOCED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H14BrF3N2O2
• Molecular Weight: 451.2 g/mol

Description

“N-(3-bromophenyl)-2-oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxamide” is a complex organic compound. It contains several functional groups, including a bromophenyl group, a trifluoromethyl group, a benzyl group, a dihydropyridine ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure (dihydropyridine ring). The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, and the carboxamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces.

Safety and Hazards

Like all chemicals, this compound should be handled with care. The specific safety hazards would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a skin or eye irritant.

Mechanism of Action

Mode of Action

Based on its structure, it may interact with its targets through a variety of mechanisms, including covalent bonding, hydrogen bonding, and van der waals interactions .

Biochemical Pathways

Given its potential targets, it could influence a variety of biochemical processes, including signal transduction, enzyme catalysis, and protein-protein interactions .

Pharmacokinetics

Its chemical structure suggests it may be well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

Given its potential targets and mode of action, it could influence a variety of cellular processes, including cell signaling, gene expression, and protein synthesis .

Action Environment

The action of this compound could be influenced by a variety of environmental factors, including pH, temperature, and the presence of other molecules. For example, changes in pH or temperature could affect the compound’s stability or its interactions with its targets .